Cas no 2060030-98-8 (propyl (chloromethyl)(methyl)phosphinate)

• Product Name: propyl (chloromethyl)(methyl)phosphinate
• CAS No: 2060030-98-8
• MF: C₅H₁₂ClO₂P
• MW: 170.574341773987
• MDL: MFCD30477199
• CID: 5153860
• PubChem ID: 137701908
• Update Time: 2025-11-01

propyl (chloromethyl)(methyl)phosphinate Chemical and Physical Properties

Names and Identifiers

• 1-[Chloromethyl(methyl)phosphoryl]oxypropane
• propyl (chloromethyl)(methyl)phosphinate

• MDL： MFCD30477199
• Inchi： 1S/C5H12ClO2P/c1-3-4-8-9(2,7)5-6/h3-5H2,1-2H3
• InChI Key： LMSHRZWDWRVFBR-UHFFFAOYSA-N
• SMILES： P(CCl)(C)(OCCC)=O

Additional information on propyl (chloromethyl)(methyl)phosphinate

Recent Advances in the Study of Propyl (Chloromethyl)(methyl)phosphinate (CAS: 2060030-98-8)

Propyl (chloromethyl)(methyl)phosphinate (CAS: 2060030-98-8) is a specialized organophosphorus compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of biologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic utility, and emerging applications in pharmaceutical research.

A recent study published in the Journal of Medicinal Chemistry highlighted the role of propyl (chloromethyl)(methyl)phosphinate in the synthesis of novel phosphonate-based inhibitors targeting enzymes such as proteases and kinases. The study demonstrated that the compound's unique reactivity, attributed to the presence of both chloromethyl and methylphosphinate groups, allows for efficient functionalization under mild conditions. This property makes it a valuable building block for the development of enzyme inhibitors with enhanced selectivity and potency.

In addition to its synthetic utility, propyl (chloromethyl)(methyl)phosphinate has been investigated for its potential as a prodrug moiety. Research conducted at the University of Cambridge revealed that the compound can be conjugated to therapeutic agents to improve their pharmacokinetic properties. The phosphinate group, in particular, was shown to enhance membrane permeability and stability, addressing common challenges in drug delivery. These findings were further supported by in vitro and in vivo studies, which demonstrated improved bioavailability and reduced toxicity of the conjugated drugs.

Another notable development involves the use of propyl (chloromethyl)(methyl)phosphinate in the design of covalent inhibitors. A team at the Scripps Research Institute reported the successful incorporation of the compound into irreversible inhibitors targeting cysteine proteases. The chloromethyl group facilitates covalent bond formation with the active-site cysteine, leading to prolonged inhibition and increased therapeutic efficacy. This approach has shown promise in the treatment of diseases such as cancer and autoimmune disorders, where dysregulated protease activity plays a critical role.

Despite these advancements, challenges remain in the large-scale synthesis and purification of propyl (chloromethyl)(methyl)phosphinate. Recent efforts by industrial researchers have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. For instance, a patent filed by Merck & Co. describes a novel catalytic system that enables the efficient production of the compound with high enantiomeric purity, addressing a key limitation in its industrial application.

In conclusion, propyl (chloromethyl)(methyl)phosphinate (CAS: 2060030-98-8) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique chemical properties and broad applicability make it a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies are expected to further explore its potential, particularly in the context of targeted drug delivery and covalent inhibitor design.